Cas no 860610-25-9 (N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide)

• Product Name: N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide
• CAS No: 860610-25-9
• MF: C₂₀H₁₉FN₂O
• MW: 322.376068353653
• CID: 5699918
• PubChem ID: 1482805
• Update Time: 2025-06-08

N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(2,5-dimethylpyrrol-1-yl)phenyl]methyl]-4-fluorobenzamide
• N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide
• 10R-1001
• N-[2-(2,5-dimethyl-1H-pyrrol-1-yl)benzyl]-4-fluorobenzenecarboxamide
• SR-01000308864
• SR-01000308864-1
• AKOS005076294
• 860610-25-9
• Benzamide, N-[[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl]-4-fluoro-

• Inchi： 1S/C20H19FN2O/c1-14-7-8-15(2)23(14)19-6-4-3-5-17(19)13-22-20(24)16-9-11-18(21)12-10-16/h3-12H,13H2,1-2H3,(H,22,24)
• InChI Key： XCIGHBKCKRNVFP-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1N1C(C)=CC=C1C)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 322.14814140g/mol
• Monoisotopic Mass: 322.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 527.7±50.0 °C(Predicted)
• pka: 13.66±0.46(Predicted)

Additional information on N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide

Research Brief on N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide (CAS: 860610-25-9)

N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide (CAS: 860610-25-9) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound features a unique structural motif combining a pyrrole ring with a fluorinated benzamide moiety, which may confer specific biological activities. Recent studies have explored its role as a modulator of protein-protein interactions (PPIs) and its potential as a lead compound in drug discovery.

The synthesis of N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. The compound's physicochemical properties, such as solubility and stability, have been characterized to assess its suitability for further pharmacological evaluation.

In vitro studies have demonstrated that N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide exhibits moderate inhibitory activity against certain kinase targets, suggesting its potential as a kinase inhibitor. Preliminary data indicate that the compound may selectively bind to specific ATP-binding pockets, although further structural biology studies are needed to elucidate the exact binding mode. Additionally, its fluorinated aromatic ring may enhance membrane permeability, a desirable trait for drug candidates.

Recent research has also investigated the compound's pharmacokinetic profile. Animal studies have shown that N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide has acceptable oral bioavailability and a half-life conducive to once-daily dosing. However, metabolic stability remains a concern, as cytochrome P450 enzymes may rapidly degrade the compound. Medicinal chemistry efforts are underway to address this issue through structural modifications.

The safety profile of N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide has been preliminarily assessed in toxicity studies. While no severe adverse effects were observed at therapeutic doses, further long-term studies are required to fully evaluate its safety. Researchers are particularly interested in its potential application in oncology, given its kinase inhibitory activity, but its utility in other therapeutic areas, such as inflammation and neurodegenerative diseases, is also being explored.

In conclusion, N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-fluorobenzamide (CAS: 860610-25-9) represents a promising scaffold for drug development. Its unique chemical structure and biological activity warrant further investigation to unlock its full therapeutic potential. Ongoing research aims to optimize its properties and validate its efficacy in disease models, paving the way for future clinical development.